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Compound of Interest

Compound Name: LEP(116-130)(mouse)

Cat. No.: B612461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed protocols and application notes for the preparation of a stock

solution of the mouse Leptin fragment LEP(116-130). This synthetic peptide, corresponding to

amino acid residues 116-130 of mouse leptin (sequence: SCSLPQTSGLQKPES-NH2), has

been identified as a biologically active fragment.[1][2] It has been shown to play a role in

regulating energy balance by restricting weight gain and reducing food intake in mouse models.

[1][3][4] Notably, some studies suggest its mechanism of action may not be mediated through

the long isoform of the leptin receptor (OB-Rb).[2] Accurate preparation of stock solutions is the

first critical step for reliable and reproducible experimental results in both in vitro and in vivo

studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for LEP(116-130)(mouse). It is
crucial to always refer to the batch-specific information provided on the product's Certificate of

Analysis (CoA).[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b612461?utm_src=pdf-interest
https://www.rndsystems.com/products/lep-116-130-mouse_2985
https://www.biocrick.com/LEP-116-130-mouse-BCC1016.html
https://www.rndsystems.com/products/lep-116-130-mouse_2985
https://www.hongtide.com/en/procontent.php?categoryID=394&id=3258&pcategoryID=294&prid=169P05
https://www.novoprolabs.com/p/leptin-116-130-amide-mouse-312140.html
https://www.biocrick.com/LEP-116-130-mouse-BCC1016.html
https://www.benchchem.com/product/b612461?utm_src=pdf-body
https://www.rndsystems.com/cn/products/lep-116-130-mouse_2985
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Molecular Weight ~1560.73 g/mol (free base) [1][5]

~1674.77 g/mol (TFA salt) [6]

Molecular Formula C₆₄H₁₀₉N₁₉O₂₄S [1][3]

Amino Acid Sequence

Ser-Cys-Ser-Leu-Pro-Gln-Thr-

Ser-Gly-Leu-Gln-Lys-Pro-Glu-

Ser-NH₂

[2][3]

Appearance White lyophilized solid [3]

Solubility (Water) Up to 1 mg/mL [1][3]

Up to 50 mg/mL (with

sonication)
[6]

Solubility (Other) Soluble in DMSO [7]

Storage (Lyophilized) -20°C, desiccated [1][3]

Storage (Stock Solution) -20°C for up to 1 month [8][9]

-80°C for up to 6-12 months [6][8][9]

Experimental Protocols
This section provides a detailed methodology for the reconstitution and storage of LEP(116-
130)(mouse) to generate a stock solution.

Materials
LEP(116-130)(mouse) lyophilized powder

Sterile, nuclease-free water or sterile PBS (phosphate-buffered saline)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: Bath sonicator

Protocol for Reconstitution of LEP(116-130)(mouse)
Pre-Reconstitution Handling: Before opening the vial, bring the lyophilized peptide to room

temperature for at least one hour.[2] This minimizes the condensation of moisture, which can

affect the stability and accuracy of weighing. Gently centrifuge the vial to ensure all the

powder is at the bottom.

Solvent Selection: Based on the experimental requirements, choose an appropriate solvent.

For most applications, sterile water is recommended.[1][3]

Calculation of Solvent Volume: To prepare a stock solution of a specific concentration (e.g., 1

mg/mL), use the following formula:

Volume of Solvent (μL) = (Mass of Peptide (mg) / Desired Concentration (mg/mL)) * 1000

For molar concentrations, use the batch-specific molecular weight from the CoA:

Volume of Solvent (L) = Mass of Peptide (g) / (Molecular Weight ( g/mol ) * Desired Molarity

(mol/L))

Reconstitution: Carefully add the calculated volume of the chosen sterile solvent to the vial

containing the lyophilized peptide.

Dissolution: Gently vortex the vial to mix. For higher concentrations, sonication may be

required to fully dissolve the peptide.[6] Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

peptide, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, low-protein binding tubes.[9] Store the aliquots at -20°C for short-term

storage or -80°C for long-term stability.[6][8][9]
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Experimental Workflow for Stock Solution Preparation

Start: Lyophilized
LEP(116-130)(mouse) Peptide

Equilibrate vial
to room temperature
and centrifuge briefly

Calculate required
solvent volume for

desired concentration

Add sterile solvent
(e.g., water) to vial

Dissolve peptide
(vortex/sonicate)

Aliquot into single-use
low-protein binding tubes

Store aliquots at
-20°C or -80°C

End: Ready-to-use
Stock Solution Aliquots
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Caption: Workflow for LEP(116-130)(mouse) stock solution preparation.

Simplified Leptin Signaling Pathway
While the precise signaling of the LEP(116-130) fragment is still under investigation, it is known

to be biologically active.[10] Full-length leptin activates several downstream pathways upon

binding to its receptor (OB-Rb), primarily the JAK-STAT pathway.[11][12] Some evidence

suggests that leptin-related synthetic peptides can also activate STAT3.[10] The diagram below

illustrates a simplified overview of the canonical leptin signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612461#how-to-prepare-lep-116-130-mouse-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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